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Compound of Interest

Compound Name: Dimethyl 2-nitroisophthalate

CAS No.: 57052-99-0

Cat. No.: B1366995

Get Quote

Dimethyl 2-nitroisophthalate, with the IUPAC name dimethyl 2-nitrobenzene-1,3-dicarboxylate (CAS No: 57052-99-0), is an

aromatic compound featuring a benzene ring substituted with three key functional groups: one nitro group (-NO₂) and two methyl

ester groups (-COOCH₃).[1][2] The spatial arrangement of these groups—the nitro group at position 2 and the esters at positions 1

and 3—creates a unique electronic environment that dictates its chemical behavior. The nitro group and the ester functionalities

are potent electron-withdrawing groups. This collective electron withdrawal significantly deactivates the aromatic ring, rendering it

electron-poor and profoundly influencing its reactivity towards common reagents. This guide provides a comprehensive exploration

of the reactivity profile of Dimethyl 2-nitroisophthalate, focusing on transformations of its primary functional groups and the

aromatic core.

Caption: Structure of Dimethyl 2-nitroisophthalate.

Reactions at the Nitro Group: Reduction to Dimethyl 2-
aminoisophthalate
The most prominent reaction of the nitro group is its reduction to an amine. This transformation is a cornerstone in the synthesis of

various derivatives, as the resulting aniline is a versatile precursor for dyes, pharmaceuticals, and polymers. The choice of

reducing agent is critical and depends on the desired selectivity and reaction scale.

Catalytic Transfer Hydrogenation
Catalytic transfer hydrogenation (CTH) is a powerful and often preferred method for nitro group reduction due to its mild conditions

and high efficiency.[3] This technique uses a hydrogen donor, such as ammonium formate, in the presence of a metal catalyst,

typically palladium on carbon (Pd/C).[3] The catalyst facilitates the transfer of hydrogen from the donor to the nitro group.

Causality of Experimental Choices:

Catalyst: Palladium on carbon (Pd/C) is highly effective for the hydrogenation of nitro groups.[4] Platinum-based catalysts can

also be used, but Pd/C often provides excellent selectivity, leaving the ester groups intact.[5]
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Hydrogen Source: Ammonium formate is a convenient and safe solid hydrogen donor that decomposes in situ to produce

hydrogen, ammonia, and carbon dioxide.[3] This avoids the need for high-pressure hydrogen gas, making the procedure more

accessible for standard laboratory setups.

Solvent: Methanol or ethanol are common solvents as they readily dissolve the starting material and the hydrogen donor, and

are compatible with the catalyst system.

Parameter Condition Purpose

Reagent Ammonium Formate (HCOONH₄) Hydrogen Donor

Catalyst 10% Palladium on Carbon (Pd/C) Facilitates Hydrogen Transfer

Solvent Methanol (MeOH) Dissolves Reactants

Temperature Reflux Increases Reaction Rate

Time 1-3 hours For complete conversion

graph "Catalytic_Hydrogenation_Workflow" {

rankdir=LR;

node [shape=box, style=rounded, fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"];

edge [color="#4285F4"];

A [label="Combine Dimethyl 2-nitroisophthalate,\nAmmonium Formate, and MeOH"];

B [label="Add 10% Pd/C Catalyst"];

C [label="Reflux Mixture (e.g., 65°C)"];

D [label="Monitor by TLC"];

E [label="Filter through Celite\nto Remove Catalyst"];

F [label="Evaporate Solvent"];

G [label="Purify by Recrystallization\nor Chromatography"];

H [label="Obtain Dimethyl 2-aminoisophthalate"];

A -> B -> C -> D -> E -> F -> G -> H;

}

Caption: Experimental workflow for catalytic transfer hydrogenation.

Detailed Protocol: Catalytic Transfer Hydrogenation
Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Dimethyl 2-nitroisophthalate (1.0

eq).

Reagents: Add ammonium formate (3-5 eq) and methanol as the solvent.

Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the stirring solution.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).
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Workup: Upon completion, cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to

remove the Pd/C catalyst, washing the pad with methanol.

Isolation: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude product can be purified by

recrystallization or column chromatography.

Reactions at the Ester Groups: Hydrolysis to 2-Nitroisophthalic Acid
The two methyl ester groups of Dimethyl 2-nitroisophthalate can be hydrolyzed to the corresponding dicarboxylic acid under

either acidic or basic conditions.[6]

Base-Mediated Hydrolysis (Saponification)
Alkaline hydrolysis, or saponification, is the more common and efficient method for converting the esters to the carboxylate salt.[7]

The reaction is effectively irreversible because the final deprotonation of the carboxylic acid by the base drives the equilibrium to

completion.

Causality of Experimental Choices:

Reagent: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) are strong bases that readily attack the electrophilic

carbonyl carbon of the ester.[8]

Solvent System: A mixture of water and a co-solvent like methanol or ethanol is often used. Water is necessary for the

hydrolysis, while the alcohol helps to dissolve the organic ester, creating a homogeneous reaction mixture.[8]

Temperature: Heating the reaction mixture accelerates the rate of hydrolysis, which can be slow at room temperature.[9]

Acidification: After saponification is complete, a strong acid (e.g., HCl) is added to protonate the dicarboxylate salt and

precipitate the neutral 2-nitroisophthalic acid.[7]

Caption: Simplified mechanism of base-mediated ester hydrolysis.

Parameter Condition Purpose

Reagent Sodium Hydroxide (NaOH) Nucleophile and Base

Solvent H₂O/Methanol Dissolves Reactants

Temperature Reflux Increases Reaction Rate

Workup Dilute HCl Protonation of Carboxylate

Detailed Protocol: Saponification
Setup: Dissolve Dimethyl 2-nitroisophthalate (1.0 eq) in methanol in a round-bottom flask equipped with a stirrer and reflux

condenser.

Base Addition: Add an aqueous solution of sodium hydroxide (2.2-3.0 eq) to the flask.

Reaction: Heat the mixture to reflux until TLC analysis indicates the complete consumption of the starting material.
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Cooling & Neutralization: Cool the reaction mixture in an ice bath. Slowly add concentrated hydrochloric acid until the solution is

acidic (pH ~1-2), which will cause the dicarboxylic acid to precipitate.

Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water to remove inorganic salts, and dry under

vacuum to yield 2-nitroisophthalic acid.

Reactivity of the Aromatic Ring
The reactivity of the benzene ring itself is heavily suppressed by the three strong electron-withdrawing groups.

Nucleophilic Aromatic Substitution (SNAr)
Nucleophilic aromatic substitution (SNAr) is a pathway for nucleophiles to replace a leaving group on an aromatic ring.[10] This

reaction is favored when the ring is made electron-poor by electron-withdrawing groups, such as nitro groups.[11][12] These

groups stabilize the negatively charged intermediate (a Meisenheimer complex) that forms during the reaction.[10][13]

For Dimethyl 2-nitroisophthalate, there is no inherent leaving group (like a halide) on the aromatic ring. Therefore, it is generally

inert to SNAr reactions under standard conditions. However, if a related isomer, such as dimethyl 4-chloro-2-nitroisophthalate,

were used, the chlorine atom would be activated towards substitution by nucleophiles due to the ortho nitro group.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Electrophilic Aromatic Substitution (EAS)
Electrophilic aromatic substitution (EAS) involves the attack of an electrophile on the electron-rich aromatic ring.[14][15] Given that

the benzene ring in Dimethyl 2-nitroisophthalate is severely deactivated by three electron-withdrawing groups, it is highly

resistant to standard EAS reactions like nitration, halogenation, or Friedel-Crafts reactions.[16] Forcing conditions (e.g., high

temperatures, strong Lewis acids) would be required, likely leading to decomposition or a mixture of products with low yields.

Conclusion
The reactivity of Dimethyl 2-nitroisophthalate is dominated by its functional groups rather than its aromatic core. The nitro group

is readily reduced to an amine, providing a gateway to a wide range of amino-substituted aromatic compounds. The methyl ester

groups are susceptible to hydrolysis, particularly under basic conditions, yielding the corresponding dicarboxylic acid. The aromatic

ring itself is deactivated, making it unreactive towards electrophilic attack and lacking the necessary leaving group for nucleophilic

substitution. A thorough understanding of these reactivity patterns allows researchers and drug development professionals to

strategically utilize Dimethyl 2-nitroisophthalate as a building block in complex organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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